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Compound of Interest

Compound Name:
Methyl 2-bromo-5-

methoxybenzoate

Cat. No.: B109136 Get Quote

Essential Safety and Handling Guide for Methyl 2-
bromo-5-methoxybenzoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Methyl 2-bromo-5-methoxybenzoate (CAS#: 35450-36-3). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Personal Protective Equipment
(PPE)
Methyl 2-bromo-5-methoxybenzoate is classified as acutely toxic if swallowed.[1] It is crucial

to use appropriate personal protective equipment (PPE) to prevent exposure. Halogenated

aromatic compounds, as a class, may also cause skin, eye, and respiratory irritation.[2][3][4]

The following table summarizes the required PPE for handling this compound.
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PPE Category Item Specifications Rationale

Eye and Face

Protection

Chemical Safety

Goggles & Face

Shield

ANSI Z87.1 compliant

Protects against

splashes and vapors

that can cause serious

eye damage.[2]

Hand Protection
Chemical-Resistant

Gloves

Nitrile rubber or

Viton®

Prevents skin contact,

which can lead to

irritation or absorption.

[2] Always check

manufacturer's

compatibility data.

Body Protection
Chemically Resistant

Lab Coat or Apron

Nomex® or similar

flame-resistant

material

Protects against

splashes and spills.[5]

Foot Protection Closed-toe Shoes

Leather or other

chemical-resistant

material

Prevents exposure

from spills.

Respiratory Protection

NIOSH-approved

Respirator with

Organic Vapor

Cartridges

Type ABEK

(EN14387) respirator

filter recommended

Required when

handling outside of a

certified chemical

fume hood or in case

of inadequate

ventilation to prevent

inhalation of harmful

vapors.[1][2]

Operational Plan: Step-by-Step Handling
Procedures
All handling of Methyl 2-bromo-5-methoxybenzoate must be conducted within a certified

chemical fume hood to minimize inhalation exposure.[2]

Preparation:
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Ensure the chemical fume hood is functioning correctly.

Gather all necessary equipment and reagents.

Don the required personal protective equipment as outlined in the table above.

Weighing and Transfer:

Perform all weighing and transfers within the fume hood.

Use a disposable weighing boat or tare a suitable container.

Carefully transfer the desired amount of the compound, avoiding the generation of dust or

aerosols.

Close the primary container tightly immediately after use.

Reaction Setup:

Conduct all reactions within the chemical fume hood.

Keep the sash at the lowest possible height that allows for safe and comfortable work.[2]

Post-Reaction Work-up:

Quench the reaction and perform extractions within the fume hood.

Handle all solutions containing the compound with the same level of precaution as the

neat material.

Disposal Plan: Waste Management and
Decontamination
Proper disposal of Methyl 2-bromo-5-methoxybenzoate and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:
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Collect all waste containing Methyl 2-bromo-5-methoxybenzoate, including reaction

residues, contaminated solvents, and disposable labware, in a designated and clearly

labeled hazardous waste container.[2]

This waste stream should be labeled as "Halogenated Organic Waste."[2]

Do not mix with non-halogenated waste streams.[2]

Container Management:

Use a chemically resistant container with a secure lid.

Keep the waste container closed except when adding waste.

Store the waste container in a designated satellite accumulation area within the laboratory.

Decontamination:

Decontaminate all glassware and equipment that has come into contact with the

compound.

Rinse glassware with a suitable organic solvent (e.g., acetone) within the fume hood.

Collect the rinsate as hazardous waste in the designated halogenated organic waste

container.[2]

Final Disposal:

Arrange for the disposal of the hazardous waste container through your institution's

Environmental Health and Safety (EHS) office.

Follow all institutional and local regulations for hazardous waste disposal.[3][4][6]

Visual Workflow for Safe Handling
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Workflow for Safe Handling of Methyl 2-bromo-5-methoxybenzoate

Preparation

Handling (in Fume Hood)

Disposal

Verify Fume Hood Operation

Gather Materials

Don PPE

Weigh and Transfer

Conduct Reaction

Post-Reaction Work-up

Segregate Halogenated Waste

Decontaminate Glassware

Store Waste Securely

Contact EHS for Disposal
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Caption: A flowchart illustrating the key steps for the safe handling of Methyl 2-bromo-5-
methoxybenzoate.

Emergency Response Protocol

Emergency Response for Methyl 2-bromo-5-methoxybenzoate Exposure/Spill

Personnel Exposure Spill Response

Skin Contact:
Immediately wash with soap and water for 15 mins.

Seek Medical Attention for all exposures

Eye Contact:
Immediately flush with water for 15 mins.

Inhalation:
Move to fresh air.

Ingestion:
Seek immediate medical attention. Evacuate immediate area

Notify lab supervisor and EHS

Absorb with inert material

Collect and place in sealed container for disposal

Click to download full resolution via product page

Caption: A diagram outlining the immediate actions to take in case of exposure or a spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.sigmaaldrich.com/SG/en/product/aldrich/659290
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6051606&productDescription=5-BRMO-2-METHLBENZOIC+AC+97+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12261&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://aksci.com/sds/J97197_SDS.pdf
https://www.benchchem.com/product/b109136#personal-protective-equipment-for-handling-methyl-2-bromo-5-methoxybenzoate
https://www.benchchem.com/product/b109136#personal-protective-equipment-for-handling-methyl-2-bromo-5-methoxybenzoate
https://www.benchchem.com/product/b109136#personal-protective-equipment-for-handling-methyl-2-bromo-5-methoxybenzoate
https://www.benchchem.com/product/b109136#personal-protective-equipment-for-handling-methyl-2-bromo-5-methoxybenzoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b109136?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

